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For Researchers, Scientists, and Drug Development Professionals

Z-Leed-fmk is a synthetic peptide inhibitor known for its role in targeting specific members of

the caspase family of proteases. While primarily recognized as an inhibitor of caspase-13 and

caspase-4, it also demonstrates an ability to interfere with the processing of caspase-1, a key

mediator of inflammation.[1] Understanding the cross-reactivity profile of Z-Leed-fmk is crucial

for the accurate interpretation of experimental results and for its potential therapeutic

applications. This guide provides a comparative analysis of Z-Leed-fmk's activity against

various proteases, supported by experimental data and detailed protocols.

Comparative Analysis of Inhibitor Activity
The inhibitory activity of Z-Leed-fmk and other common caspase inhibitors is typically

quantified by their half-maximal inhibitory concentration (IC50) or their dissociation constant

(Ki). While specific quantitative data for Z-Leed-fmk against a broad panel of proteases is not

extensively documented in publicly available literature, its known primary targets are caspase-4

and the murine-specific caspase-13. Its effect on caspase-1 is through the inhibition of its

processing rather than direct enzymatic inhibition.

For comparative purposes, the table below includes IC50 values for other well-characterized

caspase inhibitors to provide a context for the expected range of activities and selectivity.
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Inhibitor Primary Target(s)
Reported IC50 / Ki
Values

Known Cross-
Reactivity

Z-Leed-fmk
Caspase-4, Caspase-

13

Data not widely

available

Inhibits pro-caspase-1

processing

Z-VAD-fmk Pan-caspase
nM range for many

caspases

Cathepsins, Calpains,

NGLY1[2][3][4]

Z-IETD-fmk Caspase-8
~20-100 nM for

Caspase-8

Can inhibit other

caspases at higher

concentrations

Z-LEHD-fmk Caspase-9
~10-50 nM for

Caspase-9

May show some

activity against other

caspases

Ac-YVAD-cmk Caspase-1
~1-10 nM for

Caspase-1

Can inhibit other

caspases with lower

potency

Signaling Pathways and Experimental Workflows
To visualize the context in which Z-Leed-fmk and other caspase inhibitors are studied, the

following diagrams illustrate the canonical inflammasome signaling pathway leading to

caspase-1 activation and a general workflow for assessing protease inhibitor specificity.
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Inflammasome Activation

Downstream Effects
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Experimental Workflow Controls

Start: Purified Protease
and Fluorogenic Substrate

Add Test Inhibitor
(e.g., Z-Leed-fmk)

at varying concentrations

Incubate at Optimal
Temperature and Time

Measure Fluorescence
(Excitation/Emission)

Calculate % Inhibition

Determine IC50 Value

No Inhibitor Control
(Maximum Activity)

Known Potent Inhibitor
(Minimal Activity) Vehicle Control (e.g., DMSO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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